11-Deoxycortisol-d5
Description
CAS Number: 152-58-9 (unlabeled)
Scientific Research Applications
Neurological Research
11-Deoxycortisol has been studied for its effects on GABAergic neurotransmission, particularly in the context of epilepsy. Kaminski et al. (2011) found that it can induce convulsive seizures in mice, potentially offering an experimental model for drug-resistant epilepsy (Kaminski et al., 2011).
Endocrinological Studies
Gjerde et al. (2009) investigated the antiglucocorticoid properties of 11-deoxycortisol. They found that it increased hepatic tryptophan oxygenase (TO) activity, indicating its role in metabolism and possibly in the pathophysiology of certain endocrine disorders (Gjerde et al., 2009).
Diagnostic Applications
Wudy et al. (2002) developed a stable isotope dilution/gas chromatography-mass spectrometry (ID/GC-MS) assay for plasma 11-deoxycortisol, which is useful for diagnosing 11beta-hydroxylase deficiency (Wudy et al., 2002).
Bioengineering and Biotransformation
Xiong et al. (2017) described the use of Escherichia coli as a biocatalyst for transforming 17-hydroxyprogesterone (17-OHP) to 21-deoxycortisol, demonstrating the utility of 11-deoxycortisol in pharmaceutical manufacturing (Xiong et al., 2017). Similarly, Drăgan et al. (2005) achieved efficient conversion of 11-deoxycortisol to cortisol using recombinant fission yeast, emphasizing its potential in industrial applications (Drăgan et al., 2005).
Evolutionary Biology
Research by Close et al. (2010) suggests that 11-deoxycortisol is a critical corticosteroid hormone in lampreys, offering insights into the evolution of hormone signaling pathways in vertebrates (Close et al., 2010).
Immunological Research
Fiet et al. (2001) developed a time-resolved-fluoroimmunoassay for 11-deoxycortisol, improving the specificity and sensitivity of endocrinological studies (Fiet et al., 2001).
properties
Molecular Formula |
C21H25D5O4 |
|---|---|
Molecular Weight |
351.49 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
